Cas no 103858-54-4 (RARECHEM AL BI 0374)

• Product Name: RARECHEM AL BI 0374
• CAS No: 103858-54-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 1139087
• PubChem ID: 44155267
• Update Time: 2025-10-30

RARECHEM AL BI 0374 Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL BI 0374
• 1H-INDOLE-3-CARBOXYLIC ACID,5-BROMO-,ETHYL ESTER
• Ethyl 5-bromo-1H-indole-3-carboxylate
• 5-BroMoindole-3-carboxylic acid ethyl ester
• 5-bromo-3-indoleethyl formate
• SCHEMBL5739049
• DTXSID70657661
• 103858-54-4
• Ethyl 5-Bromoindole-3-carboxylate
• 5-bromo-1H-indole-3-carboxylic acid ethyl ester
• ADKGKNXUVQJLHW-UHFFFAOYSA-N
• AC2782
• SY058836
• J-517164
• 1H-Indole-3-carboxylicaceid,5-bromo-ethyl ester
• AKOS015843539
• MFCD06204440
• ethyl5-bromo-1H-indole-3-carboxylate
• Ethyl5-Bromoindole-3-carboxylate

• MDL： MFCD06204440
• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)9-6-13-10-4-3-7(12)5-8(9)10/h3-6,13H,2H2,1H3
• InChI Key： ADKGKNXUVQJLHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=CN2

Computed Properties

• Exact Mass: 266.989
• Monoisotopic Mass: 266.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• PSA: 42.09000
• LogP: 3.10710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on RARECHEM AL BI 0374

Introduction to Compound with CAS No. 103858-54-4 and Product Name RARECHEM AL BI 0374

The compound with the CAS number 103858-54-4 and the product name RARECHEM AL BI 0374 represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of this compound, characterized by its specific chemical formula, has been extensively studied for its reactivity, stability, and biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit targeted therapeutic effects. Among these, RARECHEM AL BI 0374 stands out as a promising candidate for further exploration. Its chemical composition and functional groups make it particularly interesting for researchers investigating mechanisms of action in drug development. The compound’s ability to interact with biological targets at a molecular level has opened new avenues for therapeutic intervention.

One of the most compelling aspects of CAS No. 103858-54-4 is its role in the synthesis of complex molecules. Researchers have leveraged its unique properties to develop intermediates that are crucial for the production of high-value pharmaceuticals. The compound’s versatility in organic synthesis has made it a valuable tool in the laboratory, enabling the creation of novel compounds with tailored functionalities.

Recent studies have highlighted the potential of RARECHEM AL BI 0374 in addressing challenges associated with drug resistance and bioavailability. By understanding how this compound interacts with biological systems, scientists have been able to design derivatives that enhance efficacy while minimizing side effects. This aligns with the broader goal of developing more effective and safer medications.

The chemical properties of CAS No. 103858-54-4 have also been explored in the context of material science. Its ability to form stable complexes with other molecules has implications for the development of new materials with enhanced properties. These materials could find applications in various industries, from electronics to construction, demonstrating the broad utility of this compound.

Moreover, the research on RARECHEM AL BI 0374 has contributed to advancements in computational chemistry. By integrating experimental data with computational models, scientists have been able to predict the behavior of this compound under different conditions. This approach has not only accelerated research but also provided insights into its potential applications.

The synthesis of CAS No. 103858-54-4 involves intricate chemical processes that require precise control over reaction conditions. Researchers have developed innovative methodologies to optimize these processes, ensuring high yields and purity levels. These advancements in synthetic chemistry are crucial for scaling up production and making this compound more accessible for industrial applications.

In conclusion, the compound with CAS number 103858-54-4 and product name RARECHEM AL BI 0374 represents a cornerstone in modern chemical research. Its unique properties and potential applications across multiple domains underscore its significance in advancing scientific knowledge and technological innovation. As research continues to uncover new facets of this compound, its impact on pharmaceuticals, materials science, and beyond is expected to grow even further.